Cas no 2228472-61-3 (2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine
• CAS No: 2228472-61-3
• MF: C₁₂H₁₄F₄N₂
• MW: 262.246576786041
• CID: 6599483
• PubChem ID: 165885099
• Update Time: 2025-10-28

2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine
• EN300-1973174
• 2228472-61-3
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]-1-methylpiperazine

• Inchi： 1S/C12H14F4N2/c1-18-6-5-17-7-10(18)8-3-2-4-9(11(8)13)12(14,15)16/h2-4,10,17H,5-7H2,1H3
• InChI Key： UJDCWHODWFDHQA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1CNCCN1C

Computed Properties

• Exact Mass: 262.10931110g/mol
• Monoisotopic Mass: 262.10931110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine

Introduction to 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine (CAS No. 2228472-61-3)

2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine, identified by its Chemical Abstracts Service (CAS) number 2228472-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The structural features of this molecule, particularly the presence of a fluoro group at the 2-position and a trifluoromethyl group at the 3-position of the phenyl ring, contribute to its unique chemical properties and potential biological activities.

The significance of fluoro and trifluoromethyl substituents in pharmaceutical compounds is well-documented. These groups are often incorporated into drug molecules to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the case of 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine, these substituents are strategically positioned to interact with specific enzymes or receptors, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with greater accuracy. Studies have suggested that the fluoro group can influence the electronic properties of the molecule, potentially enhancing its ability to bind to proteins or enzymes. Similarly, the trifluoromethyl group can increase lipophilicity, which may improve oral bioavailability and cell membrane permeability.

One of the most compelling aspects of 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine is its potential application in treating neurological disorders. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The structural modifications present in this compound may allow it to interact with these systems in a novel way, offering new therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases.

In vitro studies have begun to explore the pharmacological profile of 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine. Initial results indicate that it exhibits moderate affinity for certain serotonin receptors, suggesting potential as an antagonist or partial agonist. Additionally, its interaction with dopamine receptors has been investigated, revealing possible benefits in managing symptoms associated with dopamine dysregulation.

The synthesis of 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine presents unique challenges due to the presence of sensitive functional groups. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to ensure high yield and purity. These methods are critical in maintaining the integrity of the molecule for subsequent biological evaluation.

From a regulatory perspective, compounds like 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This involves comprehensive toxicological studies and pharmacokinetic assessments. The data generated from these studies are essential for understanding how the compound behaves within the human body and for identifying any potential side effects.

The role of computational tools in drug discovery cannot be overstated. Software platforms designed for molecular docking and virtual screening have been instrumental in identifying promising candidates like 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine. By simulating interactions between this compound and various biological targets, researchers can predict its potential therapeutic effects with greater confidence.

Future research directions for 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine include exploring its efficacy in animal models of neurological disorders. Preclinical studies in rodents will provide valuable insights into its pharmacological effects and help determine optimal dosing regimens for human trials.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing compounds like 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methylpiperazine, while biologists focus on evaluating their biological activity. Pharmacologists bridge these disciplines by translating preclinical findings into clinical applications.

The economic impact of such discoveries cannot be ignored. Companies investing in research and development stand to benefit from patents and exclusive rights to promising drug candidates. However, these investments must be balanced against the ethical considerations inherent in drug development, ensuring that all research is conducted responsibly.

In conclusion, 2-2-fluoro-3-(trifluoromethyl)phenyl-1-methyl-piperazine (CAS No. 2228472 -61 -3) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications in neurological disorders. Its unique structural features make it an attractive candidate for further research, while ongoing studies continue to unravel its full pharmacological profile.